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Compound of Interest

Compound Name: 4-Biphenylyl isocyanate
CAS No.: 92-95-5
Cat. No.: B1587451

Get Quote

Nomenclature, Physicochemical Profile, and
Analytical Applications
Executive Summary

4-Biphenylyl isocyanate (CAS 92-95-5) is a specialized derivatizing agent utilized primarily in

the High-Performance Liquid Chromatography (HPLC) analysis of compounds lacking strong
chromophores, such as fatty alcohols, phenols, and amines.[1] By introducing a biphenyl
moiety, it significantly enhances UV-Vis detection sensitivity. This guide provides a definitive
reference on its nomenclature synonyms, physicochemical properties, and a validated protocol
for its application in analytical workflows.

Part 1: Chemical Identity & Nomenclature

The nomenclature of 4-Biphenylyl isocyanate can be a source of confusion due to historical
naming conventions involving the "xenyl" radical and variations in ring numbering. Precise
identification is critical for regulatory compliance and database searching.

1.1 Synonym Hierarchy
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The following table categorizes synonyms by their derivation logic, distinguishing between

IUPAC standards, historical trivial names, and commercial identifiers.

Category Primary Name/Synonym Technical Note
) ) Most widely used commercial
Common/Trade 4-Biphenylyl isocyanate
name.
Defines the isocyanate as a
IUPAC 1-Isocyanato-4-phenylbenzene  substituent on the benzene
ring.
) Isocyanic acid, 4-biphenylyl Views the compound as an
Systematic ) ) )
ester ester of isocyanic acid.
"Xenyl" refers to the biphenyl
Historical p-Xenylcarbimide group; "Carbimide" is an
archaic term for isocyanate.[1]
Emphasizes the functional
Structural 4-Isocyanatobiphenyl group position on the biphenyl
core.
) ) "p-" (para) denotes the 4-
Structural p-Diphenyl isocyanate - o
position substitution.[1]
CAS RN 92-95-5 Unique numerical identifier.

1.2 Nomenclature Logic Visualization

The following diagram illustrates the structural relationships and naming derivation for 4-

Biphenylyl isocyanate.
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Chemical Structure
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Common Usage
4-Biphenylyl isocyanate

Radical: Xenyl (Biphenyl)
Suffix: Carbimide (Isocyanate)

Base: Benzene Base: Biphenyl
Subst: 4-Phenyl + 1-Isocyanato Subst: 4-Isocyanato
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Figure 1: Nomenclature derivation map illustrating the linguistic roots of common and historical

synonyms.

Part 2: Physicochemical Specifications

Understanding the physical state and reactivity of 4-Biphenylyl isocyanate is essential for
experimental design, particularly regarding solvent selection and storage.
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Property Specification Experimental Implication
Molecular Formula Ci13HoNO MW: 195.22 g/mol
] ] ] Easy to weigh; requires
Physical State Crystalline Solid ) o )
dissolution in aprotic solvents.
Discoloration indicates
Appearance White to off-white/yellow moisture contamination
(hydrolysis).
] ] Low melting point; handle
Melting Point 59-62 °C
away from heat sources.
- ) Volatile under high vacuum;
Boiling Point 110-112 °C (at 1 mmHg)
generally stable at STP.
- Soluble in THF, Acetonitrile, Critical: Reacts with protic
Solubility
DCM solvents (Water, Methanol).
o Electrophilic (Isocyanate Reacts rapidly with
Reactivity )
group) nucleophiles (-OH, -NHz, -SH).

Part 3: Analytical Utility & Mechanism

The primary application of 4-Biphenylyl isocyanate is as a pre-column derivatization reagent
for HPLC. Many biologically active compounds (e.g., fatty alcohols, phytosterols) lack a
chromophore, making them invisible to standard UV detectors.

Mechanism: The isocyanate group (-N=C=0) acts as an electrophile. It undergoes nucleophilic
addition with active hydrogen atoms in hydroxyl (-OH) or amine (-NH2) groups.

¢ Alcohol Reaction: Forms a Carbamate (Urethane) linkage.
e Amine Reaction: Forms a Urea linkage.

This reaction tags the analyte with the biphenyl group, which has a strong UV absorption
maximum (

) typically around 254 nm, allowing for nanomolar detection limits.
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Figure 2: Reaction pathway for the derivatization of an alcohol (R-OH) into a UV-active
carbamate.

Part 4: Validated Experimental Protocol

Application: Derivatization of Fatty Alcohols for HPLC-UV Analysis. Objective: To attach the
biphenyl chromophore to non-UV active alcohols to enable quantification.

4.1 Reagents & Equipment
e Reagent: 4-Biphenylyl isocyanate (Sigma-Aldrich/Fisher, >97%).

e Solvent: Anhydrous Acetonitrile (ACN) or Tetrahydrofuran (THF). Note: Water content must
be <0.01% to prevent reagent hydrolysis.

o Catalyst: Triethylamine (TEA) or Pyridine.

e Quenching Agent: n-Butylamine (to consume excess isocyanate).

4.2 Step-by-Step Workflow

o Preparation of Reagent Solution:

o Dissolve 20 mg of 4-Biphenylyl isocyanate in 10 mL of anhydrous ACN. Prepare fresh
daily.

o Why: Isocyanates degrade slowly even in "dry" solvents due to trace atmospheric
moisture.

¢ Derivatization Reaction:
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o Ina2 mL HPLC vial, mix 200 pL of sample solution (containing alcohols) with 200 pL of
Reagent Solution.

o Add 10 pL of Catalyst (Triethylamine).
o Cap tightly and vortex.
o Incubate at 60°C for 30—45 minutes in a heating block.

o Causality: Heat and base catalysis lower the activation energy, ensuring quantitative
conversion of sterically hindered alcohols.

e Quenching (Critical Step):
o Add 20 pL of n-Butylamine (or ethanol) to the vial.
o Incubate for 5 minutes.

o Self-Validating Logic: This step converts unreacted isocyanate into a known urea
derivative (n-butyl urea). Without quenching, excess isocyanate can react with the HPLC
mobile phase or column stationary phase, causing ghost peaks and column damage.

e Analysis:
o Inject 10 pL into the HPLC system (C18 Column).
o Detection: UV at 254 nm.

o Mobile Phase: ACN/Water gradient.

Part 5: Safety & Handling (E-E-A-T)

Hazard Classification:

e Sensitizer: Isocyanates are potent respiratory and skin sensitizers. Inhalation can induce
asthma-like symptoms.[2]

e Lachrymator: Irritating to eyes and mucous membranes.[2]
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Handling Protocols:
» Engineering Controls: Always weigh and handle the solid in a functional fume hood.

o PPE: Nitrile gloves are required. Latex is permeable to many organic solvents used in this
protocol.

o Decontamination: Spills should be treated with a solution of 90% water, 8% concentrated
ammonia, and 2% liquid detergent to hydrolyze the isocyanate into the corresponding amine
and urea (which are less volatile).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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